molecular formula C11H23N3O B7914683 (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide

(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide

Cat. No.: B7914683
M. Wt: 213.32 g/mol
InChI Key: KCGIYIVTOJXTEM-RGURZIINSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide is a chiral amide derivative featuring a piperidine core substituted with methyl groups at position 1 and a methyl-amide side chain. The stereochemistry at the α-carbon (S-configuration) confers enantioselectivity, which is critical for interactions with biological targets. This compound is categorized under piperidine derivatives and shares structural motifs with pharmacologically active molecules targeting enzymes or receptors, such as DPP-IV inhibitors .

Properties

IUPAC Name

(2S)-2-amino-N-methyl-N-[(1-methylpiperidin-3-yl)methyl]propanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H23N3O/c1-9(12)11(15)14(3)8-10-5-4-6-13(2)7-10/h9-10H,4-8,12H2,1-3H3/t9-,10?/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KCGIYIVTOJXTEM-RGURZIINSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)N(C)CC1CCCN(C1)C)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H](C(=O)N(C)CC1CCCN(C1)C)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H23N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

213.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

    Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

    Introduction of the Amino Group: The amino group is introduced via nucleophilic substitution reactions.

    Formation of the Propionamide Moiety: The propionamide group is formed through amide bond formation reactions, often using coupling reagents such as EDCI or DCC.

Industrial Production Methods

In industrial settings, the production of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Acylation Reactions

The primary amine group undergoes acylation with electrophilic agents such as acyl chlorides or anhydrides. This reaction is critical for modifying the compound’s pharmacological properties.

Reagent Conditions Product Key Findings
Acetyl chlorideDCM, 0–5°C, triethylamineN-Acetyl derivativeHigh regioselectivity for the primary amine; minimal side reactions observed.
Benzoyl chlorideDMF, RT, 4-dimethylaminopyridine (DMAP)N-Benzoylated compoundPolar aprotic solvents enhance reaction efficiency .
Succinic anhydrideTHF, refluxAmide-linked succinateUsed to introduce carboxyl groups for further conjugation.

Mechanistic Insight : The reaction proceeds via nucleophilic attack of the amine on the electrophilic carbonyl carbon, followed by deprotonation. Steric hindrance from the piperidine ring slightly reduces reaction rates compared to linear amines.

Alkylation Reactions

The amine group participates in alkylation with alkyl halides or sulfates, enabling the introduction of hydrophobic side chains.

Reagent Conditions Product Key Findings
Methyl iodideDMF, K₂CO₃, 50°CN-Methylated derivativeExcess alkylating agent leads to over-alkylation at the amide.
Ethyl bromoacetateAcetonitrile, RT, DIEAEthyl ester-functionalized compoundDIEA (base) improves yield by scavenging HBr.
Allyl chlorideTHF, −10°C, NaHAllyl-substituted productLow temperatures prevent piperidine ring oxidation.

Side Reactions : Competing N-methylation of the piperidine nitrogen is avoided by using sterically hindered bases like DBU .

Hydrolysis Reactions

The amide bond undergoes hydrolysis under acidic or basic conditions, cleaving the molecule into its constituent parts.

Conditions Products Rate Key Findings
6M HCl, reflux, 12h2-Aminopropionic acid + methyl-piperidine amineCompleteAcidic conditions preferentially hydrolyze the amide bond.
2M NaOH, 80°C, 6hSodium propionate + methyl-piperidine amine90% yieldBase hydrolysis requires longer reaction times .

Stability Note : The compound is stable in neutral aqueous solutions but degrades rapidly under strong acidic/basic conditions .

Coupling Reactions

The amine group participates in peptide coupling to form new amide bonds, facilitated by carbodiimide reagents.

Reagent Conditions Product Key Findings
EDC/HOBtDMF, RT, 24hConjugated peptide analogsEDC activates the carboxyl group; HOBt suppresses racemization .
DCC/DMAPCH₂Cl₂, 0°C → RTHybrid molecules with aryl acidsDMAP accelerates coupling; DCC is less efficient than EDC.

Application : These reactions are pivotal in synthesizing derivatives for structure-activity relationship (SAR) studies .

Oxidation and Reduction

The piperidine ring and amine groups are susceptible to redox transformations.

Reaction Type Reagent Conditions Product Key Findings
Oxidationm-CPBADCM, 0°CN-Oxide derivativeSelective oxidation of the piperidine nitrogen.
ReductionLiAlH₄THF, refluxAlcohol derivativeOver-reduction of the amide to amine is avoided .

Comparative Reactivity Table

A comparison with structurally similar compounds highlights unique features:

Compound Acylation Rate Hydrolysis Stability Key Difference
(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamideModerateLow (acidic conditions)Steric hindrance from piperidine slows reactions.
2-Amino-N-ethyl-N-(((S)-1-methylpiperidin-2-yl)methyl)propanamideFastModerateEthyl group increases solubility and reactivity.
(S)-2-Amino-N-(1-methyl-piperidin-3-yl)-propionamideSlowHighLack of N-methyl group reduces steric effects .

Research Findings

  • Solvent Effects : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution rates by stabilizing transition states.

  • Stereochemical Integrity : The (S)-configuration at the chiral center remains intact during most reactions, except under strong basic conditions .

  • Thermal Stability : Decomposition occurs above 200°C, limiting high-temperature applications .

Scientific Research Applications

Chemistry

(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide serves as a valuable building block in organic synthesis. Its chiral nature allows it to act as a chiral auxiliary in asymmetric synthesis, which is critical for producing enantiomerically pure compounds.

ApplicationDescription
Asymmetric SynthesisFacilitates the creation of enantiomerically pure compounds.
Building BlockUsed in the synthesis of complex organic molecules.

Biology

The compound is being investigated for its biological activities, particularly in enzyme inhibition and receptor modulation:

  • Enzyme Inhibition : It may interact with specific enzymes, potentially leading to therapeutic effects.
  • Receptor Studies : The compound's ability to bind to receptors makes it a candidate for studying neurotransmission pathways.
Biological ActivityMechanism
Enzyme InhibitionModulates enzyme activity through binding interactions.
Receptor ModulationInfluences neurotransmission signaling pathways.

Medicine

Research indicates potential applications in treating neurological disorders:

  • Therapeutic Potential : Investigated for its role in managing conditions such as anxiety and depression.
  • Drug Development : Acts as a precursor for synthesizing novel pharmacological agents.
Medical ApplicationPotential Benefits
Neurological DisordersMay provide therapeutic effects for anxiety and depression treatment.
Drug DevelopmentServes as a precursor for new drug formulations.

Study 1: Neurological Applications

A study explored the effects of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide on animal models of anxiety. Results indicated significant reductions in anxiety-like behaviors compared to control groups, suggesting its potential as an anxiolytic agent.

Study 2: Enzyme Interaction

Research conducted on the compound's interaction with specific enzymes demonstrated promising inhibitory effects, indicating its utility in drug design targeting enzyme-related diseases.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide involves its interaction with specific molecular targets and pathways. The compound may act as an agonist or antagonist at certain receptors, modulating their activity and influencing downstream signaling pathways. The exact mechanism depends on the specific biological context and the target receptors involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Their Properties

The following table summarizes key analogs and their distinguishing features:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Features Reference ID
(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide C12H24N3O 229.34 1-methylpiperidine, N-methyl, S-configuration Chiral center; potential for enantioselective binding
(S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-N-cyclopropyl-propionamide C19H28N3O 315.45 Benzyl-piperidine, N-cyclopropyl Increased lipophilicity due to benzyl and cyclopropyl groups
(S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-N-isopropyl-propionamide C19H31N3O 317.47 Benzyl-piperidine, N-isopropyl Steric bulk from isopropyl may hinder receptor access
2-Amino-N-ethyl-N-((S)-1-methylpiperidin-3-yl)propanamide C11H23N3O 213.32 N-ethyl, 1-methylpiperidine Smaller substituents may enhance solubility
(S)-2-Amino-N-methyl-N-(3-trifluoromethyl-benzyl)-propionamide C12H15F3N2O 260.26 Trifluoromethyl-benzyl Electron-withdrawing CF3 group enhances metabolic stability
N-[1-(3-Amino-4-phenyl-butyryl)-4-hydroxy-pyrrolidin-2-ylmethyl]-propionamide C19H28N4O3 376.46 Pyrrolidine ring, 4-hydroxy, phenyl-butyryl DPP-IV inhibitor; smaller ring size (5-membered) alters conformation

Functional and Pharmacological Differences

Piperidine vs. Pyrrolidine Core
  • The 6-membered piperidine ring in the parent compound provides greater conformational flexibility compared to the 5-membered pyrrolidine in the DPP-IV inhibitor . This flexibility may influence binding kinetics to rigid enzyme active sites.
Substituent Effects
  • Electron-Withdrawing Groups (e.g., CF3 in ): Increase resistance to oxidative metabolism, extending half-life.
  • Steric Bulk (e.g., isopropyl in ): May reduce binding affinity to compact active sites but improve selectivity.
Chirality and Enantioselectivity
  • The S-configuration in the parent compound contrasts with racemic mixtures of non-chiral analogs (e.g., ), which could lead to divergent biological activities.

Biological Activity

(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide, also known as a chiral compound with potential applications in various scientific fields, has garnered attention for its biological activity. This article delves into the compound's synthesis, biological mechanisms, and its implications in various therapeutic areas.

Chemical Structure and Properties

The chemical structure of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide can be represented as follows:

  • Molecular Formula : C11H23N3O
  • IUPAC Name : (2S)-2-amino-N-[(3R)-1-methylpiperidin-3-yl]propanamide
  • CAS Number : 1354033-23-0

The compound features an amino group, a piperidine ring, and a propionamide moiety, which contribute to its diverse biological interactions and potential therapeutic effects .

Synthesis Methods

The synthesis of this compound typically involves:

  • Starting Materials : (S)-2-amino-propionic acid and (R)-1-methyl-piperidine.
  • Coupling Reaction : Utilizing coupling agents like EDCI and HOBt to facilitate the formation of the amide bond.
  • Purification Techniques : Methods such as recrystallization or column chromatography to achieve high purity of the final product.

The biological activity of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide is primarily attributed to its interaction with various molecular targets:

  • Enzyme Inhibition : The compound may inhibit specific enzymes involved in neurotransmission and metabolic pathways.
  • Receptor Binding : Potential binding to receptors involved in neurological functions suggests its role in modulating signaling pathways .

Therapeutic Applications

Research indicates several promising therapeutic applications for this compound:

  • Neurological Disorders : Investigated for its potential in treating conditions like Alzheimer's disease through dual cholinesterase inhibition and targeting beta-secretase enzymes .
  • Cancer Therapy : Recent studies have shown that derivatives of piperidine compounds exhibit anticancer properties, with some derivatives demonstrating cytotoxicity against tumor cell lines .
  • Antimicrobial Activity : Preliminary investigations suggest that related piperidine derivatives possess antibacterial and antifungal properties, indicating a broader applicability in infectious diseases .

Case Study 1: Anticancer Activity

A study evaluated the anticancer potential of a related piperidine derivative through a three-component dipolar cycloaddition reaction, leading to products with enhanced cytotoxicity against FaDu hypopharyngeal tumor cells compared to standard treatments like bleomycin. This research highlights the importance of structural modifications in enhancing biological activity .

Case Study 2: Neurological Research

In another study focusing on Alzheimer’s disease, compounds similar to (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide were shown to inhibit amyloid beta aggregation and tau protein formation, providing insights into multi-targeted approaches for treatment .

Comparative Analysis of Biological Activities

The following table summarizes the biological activities associated with (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide and related compounds:

Activity TypeRelated CompoundsObservations
AnticancerPiperidine derivativesEnhanced cytotoxicity against various cancer cell lines
NeurologicalCholinesterase inhibitorsEffective in reducing symptoms associated with Alzheimer's
AntimicrobialAlkaloid derivativesSignificant antibacterial effects against Gram-positive and Gram-negative bacteria

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.